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Compound of Interest

Compound Name: Diproqualone

Cat. No.: B7823692

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the
handling of Diproqualone. The following procedural guidance is intended to ensure the safe
use, storage, and disposal of this compound in a laboratory setting. While Diproqualone is not
currently classified as a hazardous substance according to the Globally Harmonized System
(GHS), its pharmacological activity as a sedative and anxiolytic, and its structural similarity to
methaqualone, warrant careful handling practices.

Physical and Chemical Properties

A summary of the known physical and chemical properties of Diproqualone is provided below.
This information is crucial for safe handling and storage.
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Property

Value Source

Chemical Name

3-(2,3-dihydroxypropyl)-2-
[1][2]

methyl-quinazolin-4-one

Molecular Formula C12H14N20s3 [11[2][3]
Molecular Weight 234.26 g/mol
Appearance White crystalline powder
Melting Point Approximately 130°C
Poorly soluble in water;
Solubility Soluble in organic solvents
such as ethanol and DMSO.
Stability Sensitive to light and moisture.

Personal Protective Equipment (PPE)

Although not classified as hazardous, it is best practice to handle Diproqualone with a

standard level of personal protective equipment to minimize exposure risks.

PPE Category Recommended Equipment  Justification
Hand Protection Nitrile gloves Prevents direct skin contact.
) Safety glasses with side Protects eyes from dust
Eye Protection ] ]
shields or safety goggles particles.

Body Protection

Protects clothing and skin from
Laboratory coat ) )
accidental spills.

Respiratory Protection

Not generally required for

small quantities handled with

adequate ventilation. A dust Minimizes inhalation of
mask (e.g., N95) may be used airborne particles.

if there is a risk of generating

dust.
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Handling and Storage Procedures

Proper handling and storage are critical to maintaining the integrity of Diproqualone and
ensuring a safe laboratory environment.

Handling:

o Handle in a well-ventilated area, preferably in a fume hood, to minimize inhalation exposure.
e Avoid generating dust. Use appropriate tools for transferring the solid material.

» Wash hands thoroughly after handling.

Storage:

o Store in a tightly sealed container in a cool, dry, and dark place to protect from light and
moisture.

o Store away from incompatible materials.

Spill Response Plan

In the event of a spill, follow these step-by-step procedures to ensure a safe and effective

cleanup.

Workflow for Diproqualone Spill Cleanup
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Diproqualone Spill Cleanup Procedure

Assess the Spill

N

Evacuate Immediate Area (if necessary) Alert Others in the Lab

:

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

:

Contain the Spill
(Use absorbent pads for liquids, or cover powder spills)

:

Clean Up the Spill
(Gently sweep solid, use damp cloth for residue)

:

Collect Waste in a Labeled Bag

:

Decontaminate the Area
(Wipe with appropriate solvent or detergent)

:

Dispose of Waste
(Follow institutional guidelines for non-hazardous pharmaceutical waste)

:

Remove and Dispose of PPE

:

Wash Hands Thoroughly

:

Document the Incident

Click to download full resolution via product page

Caption: Workflow for handling a Diproqualone powder spill.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b7823692?utm_src=pdf-body-img
https://www.benchchem.com/product/b7823692?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7823692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disposal Plan

As a non-hazardous pharmaceutical waste, Diproqualone should be disposed of with care to

prevent environmental contamination.

Segregation: Do not mix Diproqualone waste with regular trash or hazardous waste
streams.

Containment: Collect waste Diproqualone and any contaminated materials (e.g., gloves,
wipes) in a clearly labeled, sealed container, often a white container with a blue Ilid
designated for non-hazardous pharmaceutical waste for incineration.

Disposal Method: The recommended method for the disposal of non-hazardous
pharmaceutical waste is incineration through a licensed waste management service. This
ensures complete destruction of the compound and prevents its release into the
environment. Landfilling should be avoided.

Regulatory Compliance: Always follow your institution's and local regulations for chemical
waste disposal. Some states may have specific requirements for the disposal of non-
hazardous pharmaceutical waste, including mandatory incineration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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